N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide

• IUPAC Name: N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide
• InChI: InChI=1S/C18H14FN3O3S/c19-15-9-5-4-8-13(15)18(23)20-17-14-10-26(24,25)11-16(14)21-22(17)12-6-2-1-3-7-12/h1-9H,10-11H2,(H,20,23)
• InChI Key: GQZVSTUIAVRADK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C18H14FN3O3S
• Molecular Weight: 371.4 g/mol

Description

N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C18H14FN3O3S and its molecular weight is 371.39. The purity is usually 95%.
BenchChem offers high-quality N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research on fluoro-substituted compounds, such as those described by Hammam et al. (2005), indicates their potential in anticancer activity. The study synthesized compounds tested against human cancer cell lines, showing activity at low concentrations comparable to reference drugs like 5-fluorodeoxyuridine. This suggests that N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide could be explored for its anticancer properties, particularly in lung, breast, and CNS cancers (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Anti-HIV Activity

Aslam et al. (2014) synthesized a novel series of compounds evaluated for anti-HIV-1 and cytotoxic activities. The research highlighted the potential of fluoro-substituted pyrazole derivatives in the development of new therapeutics for HIV-1, demonstrating significant activity and low toxicity in vitro. This suggests a research avenue for evaluating N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide in the context of anti-HIV applications (Aslam, Ahmad, Rehman, Montero, Detorio, Parvez, & Schinazi, 2014).

Antiviral and Cytotoxic Activities

Dawood et al. (2011) investigated the synthesis of new pyrazole- and isoxazole-based heterocycles, which were evaluated for their antiviral and cytotoxic activities. This indicates the potential of N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide in antiviral research, especially against Herpes simplex type-1 (HSV-1) and possibly other viruses (Dawood, Abdel-Gawad, Mohamed, & Badria, 2011).

Anti-inflammatory and Analgesic Activities

The research by Khalifa and Abdelbaky (2008) on imidazolyl acetic acid derivatives showcases the exploration of novel chemical entities for anti-inflammatory and analgesic activities. This implies that N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide could also be investigated for potential anti-inflammatory and analgesic effects (Khalifa & Abdelbaky, 2008).

Apoptosis-Inducing Effects

Liu et al. (2019) synthesized new compounds evaluated for cytotoxicity and apoptotic activity, indicating the potential of such compounds in cancer therapy by inducing apoptosis in cancer cells. Research on N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-fluorobenzamide could explore its efficacy in promoting apoptosis in various cancer cell lines, providing insights into its potential as a cancer therapeutic agent (Liu, Gao, Huo, Ma, Wang, & Wu, 2019).